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Compound of Interest

Compound Name: cis-3-Heptene

Cat. No.: B043857

3-Heptene (C7H14) is an alkene with a carbon-carbon double bond located between the third
and fourth carbon atoms of its seven-carbon chain.[1] The presence of this double bond
restricts rotation, giving rise to geometric isomerism. These isomers, which have the same
molecular formula and connectivity but differ in the spatial arrangement of atoms, are a
fundamental concept in stereochemistry.[2] For 3-heptene, two distinct stereocisomers exist:
cis-3-heptene and trans-3-heptene.[3] These are also designated as (Z)-3-heptene and (E)-3-
heptene, respectively, according to the Cahn-Ingold-Prelog priority rules. The parent molecule,
3-heptene, does not possess a chiral center. However, its stereoisomeric forms serve as critical
precursors in reactions that can generate one or more chiral centers, making a thorough
understanding of their behavior essential for stereocontrolled synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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